Cas no 107811-28-9 (Butanediamide,N1-propyl-N4-1,3,4-thiadiazol-2-yl-)

• Product Name: Butanediamide,N1-propyl-N4-1,3,4-thiadiazol-2-yl-
• CAS No: 107811-28-9
• MF: C₉H₁₄N₄O₂S
• MW: 242.298059940338
• CID: 192051
• PubChem ID: 3065363
• Update Time: 2025-04-19

Butanediamide,N1-propyl-N4-1,3,4-thiadiazol-2-yl- Chemical and Physical Properties

Names and Identifiers

• Butanediamide,N1-propyl-N4-1,3,4-thiadiazol-2-yl-
• Butanediamide,N-propyl-N'-1,3,4-thiadiazol-2-yl- (9CI)
• N-propyl-N'-(1,3,4-thiadiazol-2-yl)butanediamide
• N-Propyl-N'-(1,3,4-thiadiazol-2-yl)succinamide
• 107811-28-9
• DTXSID90148268
• Succinamide, N-propyl-N'-(1,3,4-thiadiazol-2-yl)-
• Butanediamide, N-propyl-N'-1,3,4-thiadiazol-2-yl-

• Inchi： 1S/C9H14N4O2S/c1-2-5-10-7(14)3-4-8(15)12-9-13-11-6-16-9/h6H,2-5H2,1H3,(H,10,14)(H,12,13,15)
• InChI Key： FQJGPPMKLMXTQZ-UHFFFAOYSA-N
• SMILES： S1C=NN=C1NC(CCC(NCCC)=O)=O

Computed Properties

• Exact Mass: 242.08392
• Monoisotopic Mass: 242.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.296
• Refractive Index: 1.576
• PSA: 83.98
• LogP: 2.27280